Cas no 1261976-51-5 (4-(2-Carboxy-5-nitrophenyl)thiophene-2-carboxylic acid)

• Product Name: 4-(2-Carboxy-5-nitrophenyl)thiophene-2-carboxylic acid
• CAS No: 1261976-51-5
• MF: C₁₂H₇NO₆S
• MW: 293.252082109451
• CID: 2767106
• PubChem ID: 53226846
• Update Time: 2025-04-21

4-(2-Carboxy-5-nitrophenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40690464
• 1261976-51-5
• 4-(2-Carboxy-5-nitrophenyl)thiophene-2-carboxylic acid

• Inchi： 1S/C12H7NO6S/c14-11(15)8-2-1-7(13(18)19)4-9(8)6-3-10(12(16)17)20-5-6/h1-5H,(H,14,15)(H,16,17)
• InChI Key： MFGHWDSAHKGOGX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.99940812Da
• Monoisotopic Mass: 292.99940812Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 149Ų